Cas no 1806378-49-3 (2-Fluoro-4-phenylpyridine-6-acetonitrile)

• Product Name: 2-Fluoro-4-phenylpyridine-6-acetonitrile
• CAS No: 1806378-49-3
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• CID: 4906117
• Update Time: 2025-10-22

2-Fluoro-4-phenylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-phenylpyridine-6-acetonitrile

• Inchi： 1S/C13H9FN2/c14-13-9-11(8-12(16-13)6-7-15)10-4-2-1-3-5-10/h1-5,8-9H,6H2
• InChI Key： CODYMGQYZHEJQS-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(CC#N)=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Fluoro-4-phenylpyridine-6-acetonitrile

Introduction to 2-Fluoro-4-phenylpyridine-6-acetonitrile (CAS No. 1806378-49-3)

2-Fluoro-4-phenylpyridine-6-acetonitrile, with the CAS number 1806378-49-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a fluorine substituent and a phenyl group attached to the pyridine ring, along with an acetonitrile moiety at the 6-position. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The synthesis of 2-Fluoro-4-phenylpyridine-6-acetonitrile typically involves multi-step processes, including the formation of the pyridine ring, introduction of the fluorine and phenyl groups, and the final attachment of the acetonitrile functionality. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.

In terms of its chemical properties, 2-Fluoro-4-phenylpyridine-6-acetonitrile exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile facilitates its use in various biochemical assays and in vitro studies. Additionally, the compound's stability under standard laboratory conditions ensures that it can be stored and handled with relative ease.

The biological activities of 2-Fluoro-4-phenylpyridine-6-acetonitrile have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases by 2-Fluoro-4-phenylpyridine-6-acetonitrile suggests its potential as a lead compound for the development of novel anticancer drugs.

Beyond its anticancer properties, 2-Fluoro-4-phenylpyridine-6-acetonitrile has also demonstrated promising activity in other therapeutic areas. Studies have indicated that it can modulate signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The ability to influence these pathways makes it a valuable tool for understanding disease mechanisms and developing new treatments.

In addition to its direct biological effects, 2-Fluoro-4-phenylpyridine-6-acetonitrile has been explored as a scaffold for the design of more potent and selective derivatives. Through structure-based drug design (SBDD) approaches, researchers have been able to optimize the compound's structure to enhance its binding affinity and selectivity for specific targets. This optimization process has led to the identification of several promising analogs that show improved pharmacological profiles compared to the parent compound.

The pharmacokinetic properties of 2-Fluoro-4-phenylpyridine-6-acetonitrile have also been investigated to assess its suitability for in vivo studies. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, which are crucial for drug development. However, further studies are needed to fully characterize its pharmacokinetic behavior and optimize its delivery methods.

Clinical trials involving 2-Fluoro-4-phenylpyridine-6-acetonitrile are currently in early stages, but initial results are encouraging. Preclinical studies have demonstrated its safety and efficacy in animal models of various diseases, paving the way for human trials. The ongoing clinical trials aim to evaluate the compound's safety profile, dosing regimens, and therapeutic potential in patients with specific conditions.

In conclusion, 2-Fluoro-4-phenylpyridine-6-acetonitrile (CAS No. 1806378-49-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable chemical and biological properties, make it an attractive candidate for further development. As research continues to advance, it is likely that this compound will play a significant role in the discovery and development of new therapeutic agents for various diseases.